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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018 Get Quote

This guide provides a detailed overview of the core physicochemical properties of 1,9-
Dibromononane, tailored for researchers, scientists, and professionals in drug development. It

includes key quantitative data, a comprehensive experimental protocol for density

determination, and a visual representation of the experimental workflow.

Core Properties of 1,9-Dibromononane
1,9-Dibromononane is an organobromine compound classified as an alkyl halide. Its linear

structure with terminal bromine atoms makes it a useful bifunctional linker in various chemical

syntheses. The key physical properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₉H₁₈Br₂ [1][2]

Molecular Weight 286.05 g/mol [1][2][3][4]

Density 1.407 g/mL at 25 °C [2][3][5]

Alternate Density Value 1.411 g/mL [4]

Boiling Point 285-288 °C [2][3]

Refractive Index n20/D 1.496 [3][4]

CAS Number 4549-33-1 [1][3]

Experimental Protocol: Density Determination of
1,9-Dibromononane via Pycnometer
The density of a liquid can be accurately determined using a pycnometer, a flask with a

specific, calibrated volume. The following protocol is a standard method for such a

determination.

Objective: To determine the density of 1,9-Dibromononane at a specified temperature (e.g., 25

°C).

Materials:

Pycnometer (e.g., 25 mL or 50 mL) with a ground-glass stopper containing a capillary tube

Analytical balance (readable to at least 0.1 mg)

1,9-Dibromononane sample

Distilled water (for calibration)

Acetone or other suitable solvent (for cleaning)

Thermometer
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Constant-temperature water bath

Methodology:

Pycnometer Preparation and Calibration:

Clean the pycnometer and its stopper thoroughly with a suitable solvent (e.g., acetone)

and then with distilled water.

Dry the pycnometer completely in an oven and allow it to cool to room temperature in a

desiccator.

Carefully weigh the clean, dry, and empty pycnometer on the analytical balance. Record

this mass as m₁.[6]

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the

stopper, allowing excess water to exit through the capillary.[6]

Place the filled pycnometer in a constant-temperature water bath set to the desired

temperature (25 °C) until it reaches thermal equilibrium.

Remove the pycnometer from the bath, carefully wipe the exterior dry, and weigh it.

Record this mass as m₂.

The volume of the pycnometer (V) at the specified temperature can be calculated using

the density of water (ρ_water) at that temperature: V = (m₂ - m₁) / ρ_water.

Density Measurement of 1,9-Dibromononane:

Empty the pycnometer and dry it thoroughly as in step 1.

Fill the dry pycnometer with the 1,9-Dibromononane sample, again ensuring no air

bubbles are present and inserting the stopper to displace excess liquid.[6]

Thermostabilize the pycnometer containing the sample in the constant-temperature water

bath at 25 °C.

Remove the pycnometer, wipe it dry, and weigh it. Record this mass as m₃.
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Calculation of Density:

The mass of the 1,9-Dibromononane sample is m_sample = m₃ - m₁.

The density of 1,9-Dibromononane (ρ_sample) is calculated by dividing the mass of the

sample by the calibrated volume of the pycnometer: ρ_sample = (m₃ - m₁) / V

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for determining

the density of a liquid using a pycnometer.
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Start: Prepare Pycnometer
(Clean and Dry)

Weigh Empty Pycnometer (m1)

Fill with Distilled Water

Thermostabilize at 25°C

Weigh Pycnometer + Water (m2)

Calculate Pycnometer Volume (V)

Clean and Dry Pycnometer

Fill with 1,9-Dibromononane

Thermostabilize at 25°C

Weigh Pycnometer + Sample (m3)

Calculate Sample Density (ρ)

End

Click to download full resolution via product page

Caption: Workflow for Liquid Density Determination by Pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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